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Compound of Interest

Compound Name: (Iodomethyl)trimethylsilane

Cat. No.: B1585575 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for

(Iodomethyl)trimethylsilane (CAS No. 4206-67-1), a flammable and corrosive organosilicon

compound utilized in organic synthesis. Adherence to these guidelines is critical to ensure the

safety of laboratory personnel and the integrity of research.

Hazard Identification and Classification
(Iodomethyl)trimethylsilane is a hazardous chemical that presents multiple risks. It is

classified as a flammable liquid and vapor, causes skin irritation and serious eye irritation, and

may cause respiratory irritation. Some sources also indicate that it can cause severe skin burns

and eye damage.[1][2]

Table 1: GHS Hazard Classification
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Hazard Class Category Hazard Statement

Flammable liquids 3
H226: Flammable liquid and

vapor.[1]

Skin corrosion/irritation 2 H315: Causes skin irritation.[1]

Serious eye damage/eye

irritation
2A

H319: Causes serious eye

irritation.[1]

Specific target organ toxicity –

single exposure
3

H335: May cause respiratory

irritation.[1]

Skin corrosion/irritation 1B
H314: Causes severe skin

burns and eye damage.[2]

DOT Hazard Identification Workflow
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Caption: Hazard identification for (Iodomethyl)trimethylsilane.

Physical and Chemical Properties
Understanding the physical and chemical properties of (Iodomethyl)trimethylsilane is

essential for its safe handling and storage.

Table 2: Physical and Chemical Properties
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Property Value

Molecular Formula C4H11ISi

Molecular Weight 214.12 g/mol

Appearance Clear yellow to brown liquid[3]

Boiling Point 139-142 °C (lit.)[4]

Density 1.442 - 1.443 g/mL at 25 °C (lit.)[3][4]

Refractive Index n20/D 1.491 (lit.)[4]

Flash Point -31 °C / -23.8 °F[5]

Safe Handling and Storage Protocols
3.1. Personal Protective Equipment (PPE)

A risk assessment should be conducted before handling (Iodomethyl)trimethylsilane to

determine the appropriate PPE.

PPE Selection Logic

Handling
(Iodomethyl)trimethylsilane

Use in a well-ventilated area
(e.g., chemical fume hood)

Wear safety glasses with
side-shields or goggles and

a face shield.

Wear impervious gloves
(e.g., nitrile rubber).

Wear a lab coat, and if necessary,
flame-retardant clothing.

If ventilation is inadequate,
use a NIOSH-approved respirator.

Click to download full resolution via product page

Caption: Personal Protective Equipment selection workflow.
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3.2. Handling Procedures

Work in a well-ventilated area, preferably in a chemical fume hood.[5]

Avoid contact with skin, eyes, and clothing.[1][2]

Do not breathe vapors or mists.[6]

Keep away from heat, sparks, open flames, and other ignition sources.[1][6] No smoking.[1]

[6]

Use only non-sparking tools and explosion-proof equipment.[2][5][6]

Take precautionary measures against static discharge.[5][6] Ground and bond containers

and receiving equipment.[6]

Handle under an inert atmosphere as the material is moisture and light-sensitive.[1][6]

Wash hands thoroughly after handling.[1]

3.3. Storage Conditions

Store in a tightly closed container in a dry, cool, and well-ventilated place.[1][6]

Keep away from heat and sources of ignition.[6]

Store under an inert gas.[1] The product is light and moisture sensitive.[1][6]

Store in a flammables area.[6]

Incompatible materials include strong oxidizing agents, strong acids, and strong bases.[5][6]

Emergency Procedures
4.1. First Aid Measures

Table 3: First Aid Procedures
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Exposure Route First Aid Measures

Inhalation

Move the person to fresh air. If not breathing,

give artificial respiration. Consult a physician.[1]

[6]

Skin Contact

Take off immediately all contaminated clothing.

Rinse skin with water/shower. Consult a

physician.[1]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing. Immediately call a poison

center or doctor.[1]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Consult a physician.[2]

4.2. Fire Fighting Measures

Suitable extinguishing media: Use dry sand, dry chemical, or alcohol-resistant foam. CO2

can also be used.[5][6]

Unsuitable extinguishing media: Do NOT use a water jet.[1]

Specific hazards: Hazardous combustion products include carbon oxides, hydrogen iodide,

and silicon oxides. Vapors are heavier than air and may spread along floors, and vapor-air

mixtures are explosive at intense warming.

Protective equipment: Wear self-contained breathing apparatus for firefighting if necessary.

[1]

4.3. Accidental Release Measures

Personal precautions: Evacuate personnel to safe areas.[1] Use personal protective

equipment.[1] Avoid breathing vapors, mist, or gas.[1] Ensure adequate ventilation.[1]

Remove all sources of ignition.[1]
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Environmental precautions: Prevent further leakage or spillage if safe to do so.[1] Do not let

the product enter drains.[1]

Methods for cleaning up: Contain spillage, and then collect with non-combustible absorbent

material (e.g., sand, earth, diatomaceous earth, vermiculite) and place in a container for

disposal according to local/national regulations.[1]

Emergency Response Workflow

Spill or Release

Evacuate immediate area Don appropriate PPE Remove ignition sources Ensure adequate ventilation

Contain spill with
inert absorbent material

Collect and place in
a sealed container for disposal

Decontaminate the area

Click to download full resolution via product page

Caption: Workflow for responding to a spill of (Iodomethyl)trimethylsilane.

Stability and Reactivity
Reactivity: Vapor/air mixtures are explosive at intense warming.
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Chemical stability: The product is chemically stable under standard ambient conditions (room

temperature). It is, however, sensitive to light and moisture.[6]

Conditions to avoid: Heat, flames, sparks, and moisture.[1]

Incompatible materials: Strong oxidizing agents, strong acids, and strong bases.[5][6]

Hazardous decomposition products: In the event of a fire, hazardous decomposition

products include carbon oxides, hydrogen iodide, and silicon oxides.

Toxicological Information
The chemical, physical, and toxicological properties of (Iodomethyl)trimethylsilane have not

been thoroughly investigated. It is known to cause skin irritation, serious eye irritation, and may

cause respiratory irritation. No components of this product present at levels greater than or

equal to 0.1% are identified as probable, possible or confirmed human carcinogens by IARC,

NTP, or OSHA.

Disposal Considerations
Waste material must be disposed of in accordance with national and local regulations. Leave

chemicals in their original containers and do not mix with other waste. Handle uncleaned

containers as you would the product itself. It may be possible to burn the chemical in a

chemical incinerator equipped with an afterburner and scrubber system.[2]

Transport Information
(Iodomethyl)trimethylsilane is regulated for transport.

Table 4: Transportation Information
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Regulation UN Number
Proper
Shipping
Name

Hazard Class Packing Group

DOT (US) 2924

Flammable

liquids, corrosive,

n.o.s.

((Iodomethyl)trim

ethylsilane)

3 (8) III

IMDG 2924

FLAMMABLE

LIQUID,

CORROSIVE,

N.O.S.

((Iodomethyl)trim

ethylsilane)

3 (8) III

IATA 2924

Flammable

liquid, corrosive,

n.o.s.

((Iodomethyl)trim

ethylsilane)

3 (8) III

Information is based on available Safety Data Sheets and may be subject to change. Always

consult the most current SDS before handling this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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